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Compound of Interest

Compound Name: Freon-11

CAS No.: 11126-05-9

Cat. No.: B1174993

Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of Freon-11 (Trichlorofluoromethane), a colorless, volatile liquid with

a faintly sweetish odor. Adherence to these protocols is critical to mitigate risks and ensure

compliance with safety regulations.

Health Hazards and Exposure Data
Freon-11 poses several health risks. Inhalation of vapors can lead to dizziness, loss of

concentration, central nervous system depression, and at high concentrations, cardiac

arrhythmia.[1][2] Contact with the liquid can cause frostbite.[1] It is crucial to be aware of the

established exposure limits to ensure personnel safety.
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Parameter Value Source

OSHA PEL (Permissible

Exposure Limit)
1,000 ppm (5,600 mg/m³) TWA [3]

NIOSH REL (Recommended

Exposure Limit)

1,000 ppm (5,600 mg/m³)

Ceiling
[3]

ACGIH TLV (Threshold Limit

Value)

1,000 ppm (5,620 mg/m³)

Ceiling
[3]

IDLH (Immediately Dangerous

to Life or Health)
2,000 ppm [3]

Boiling Point 74.5°F (23.6°C) [1]

Vapor Density 4.74 [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling Freon-11. The

following equipment is mandatory to prevent exposure.

Core PPE Requirements:

Eye Protection: Safety glasses with side shields are required for normal conditions.[1] Where

splashes are a risk, a face shield should be worn in addition to safety glasses.[5]

Hand Protection: Insulated gloves should be worn to protect against the cold liquid.[6] For

situations with a likelihood of liquid contact, impervious gloves are recommended.[1] General

work gloves, such as leather, can provide adequate protection for handling containers.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area.[1][7] If

ventilation is inadequate, an appropriate respirator must be worn.[7] For concentrations up to

2000 ppm, a supplied-air respirator is recommended by NIOSH.[8]

Protective Clothing: General work clothing is typically sufficient.[1] If there is a possibility of

direct contact or splashes, protective clothing should be worn.[6]
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Operational Plan for Safe Handling
A systematic approach to handling Freon-11 is essential to minimize risks.

Step 1: Preparation and Area Setup

Ensure the work area is well-ventilated.[1][7] Local exhaust ventilation is preferred at filling

zones and areas where leaks are probable.[1]

Verify that an eyewash station and safety shower are readily accessible.[8]

Remove any potential ignition sources, as Freon-11 can decompose at high temperatures

(above 250°C) to form hazardous substances like hydrochloric acid, hydrofluoric acid, and

carbonyl halides.[2][9]

Assemble all necessary PPE and ensure it is in good condition.

Step 2: Handling the Chemical

Always wear the recommended PPE.[1]

Avoid breathing vapors.[2]

Prevent contact with skin and eyes.[1]

Since Freon-11 boils at 74.5°F, containers may be under pressure.[2] If a container has

been exposed to heat, it should be cooled before opening.[2]

Open containers slowly to allow for the gradual release of any built-up pressure.[10]

Do not puncture or drop containers.[1]

Step 3: In Case of a Spill or Leak

Evacuate the area and ensure it is well-ventilated.[9]

Wear a self-contained breathing apparatus (SCBA) for large spills.[9]
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Contain the spill using an absorbent material and transfer it to a sealed steel drum for

recovery or disposal.[9]

Do not flush spills into sewers.[9]

Disposal Plan
Proper disposal of Freon-11 and related waste is a legal requirement and an environmental

responsibility.

Step 1: Refrigerant Recovery

Under Section 608 of the Clean Air Act, it is illegal to intentionally vent refrigerants into the

atmosphere.[11]

A certified technician must recover the Freon-11 from equipment before its final disposal.[12]

[13] This applies to equipment that is dismantled on-site as well as appliances that enter the

waste stream intact.[13]

Use EPA-certified refrigerant recovery equipment.[11]

Step 2: Container and Waste Management

Empty containers should be tightly sealed.[1]

Contaminated absorbent materials from spills should be placed in sealed, labeled containers

for disposal.[9]

Comply with all federal, state, and local regulations regarding waste disposal.[1]

Step 3: Final Disposal

Recovered Freon-11 can be sent to an EPA-certified reclaimer for recycling or to a certified

destruction facility.[11]

The final person in the disposal chain, such as a scrap metal recycler, is responsible for

ensuring that the refrigerant has been recovered.[13] They must maintain documentation,

such as a signed statement from the person who recovered the refrigerant.[13]
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Below is a diagram illustrating the safe handling and disposal workflow for Freon-11.

Preparation

Handling

Disposal

1. Prepare Ventilated Area

2. Verify Safety Equipment (Eyewash, Shower)

3. Remove Ignition Sources

4. Don Appropriate PPE

5. Handle Freon-11 with Caution

6. Spill/Leak Response Protocol

If Spill Occurs

7. Recover Refrigerant (Certified Technician)

8. Manage Waste Containers

9. Final Disposal (Reclamation/Destruction)

Follow all Federal, State, and Local Regulations

Click to download full resolution via product page
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Caption: Workflow for Safe Handling and Disposal of Freon-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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